Cas no 2168036-00-6 (3-ethyl(methyl)amino-2,2-difluoropropanamide)

• Product Name: 3-ethyl(methyl)amino-2,2-difluoropropanamide
• CAS No: 2168036-00-6
• MF: C₆H₁₂F₂N₂O
• MW: 166.169088363647
• CID: 5893858
• PubChem ID: 165520189
• Update Time: 2025-05-18

3-ethyl(methyl)amino-2,2-difluoropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl(methyl)amino-2,2-difluoropropanamide
• 3-[ethyl(methyl)amino]-2,2-difluoropropanamide
• EN300-1269961
• 2168036-00-6

• Inchi： 1S/C6H12F2N2O/c1-3-10(2)4-6(7,8)5(9)11/h3-4H2,1-2H3,(H2,9,11)
• InChI Key： AEWXGVWCKNFIRA-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CN(C)CC)F

Computed Properties

• Exact Mass: 166.09176933g/mol
• Monoisotopic Mass: 166.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-ethyl(methyl)amino-2,2-difluoropropanamide

Comprehensive Overview of 3-Ethyl(methyl)amino-2,2-difluoropropanamide (CAS No. 2168036-00-6)

3-Ethyl(methyl)amino-2,2-difluoropropanamide (CAS No. 2168036-00-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both ethyl(methyl)amino and difluoropropanamide moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 3-ethyl(methyl)amino-2,2-difluoropropanamide has surged, driven by advancements in precision medicine and sustainable agriculture. A growing body of literature highlights its role in modulating enzyme activity and improving the efficacy of target-specific therapies. For instance, its difluoropropanamide group is known to mimic carbonyl functionalities, making it valuable for designing protease inhibitors and other enzyme-targeted drugs.

The compound's CAS No. 2168036-00-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often inquire about its synthetic routes, physicochemical properties, and safety profiles. Notably, its ethyl(methyl)amino substituent contributes to its solubility in polar solvents, a feature critical for formulation development. These attributes align with current trends in green chemistry, where researchers prioritize compounds with minimal environmental impact.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated amides, such as 3-ethyl(methyl)amino-2,2-difluoropropanamide, are explored for their pesticidal and herbicidal activities. Their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms makes them attractive for sustainable crop protection. This aligns with global efforts to reduce reliance on traditional pesticides and adopt eco-friendly alternatives.

From a technical standpoint, the synthesis of CAS No. 2168036-00-6 involves multi-step reactions, including nucleophilic substitution and fluorination. Researchers emphasize optimizing yield and purity, given the compound's role as a building block for more complex molecules. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

In summary, 3-ethyl(methyl)amino-2,2-difluoropropanamide represents a promising candidate for diverse applications, from pharmaceutical development to agrochemical research. Its unique chemical profile and compatibility with modern synthetic methodologies position it as a valuable asset in the quest for innovative solutions to global health and environmental challenges.